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Compound of Interest

Compound Name:
3',5'-Cyclic Inosine

monophosphate

Cat. No.: B13887274

Get Quote

Executive Hazard Assessment
Effective disposal of 3',5'-Cyclic Inosine Monophosphate (cIMP) requires distinguishing

between its regulatory classification (typically non-hazardous) and its biological function

(signaling molecule). While cIMP is not classified as a P-listed or U-listed acute toxin under

RCRA (Resource Conservation and Recovery Act), its role as a nucleotide analog and potential

purinergic receptor agonist mandates a "Cradle-to-Grave" stewardship approach to prevent

environmental bio-accumulation.
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Parameter Specification

Compound Name Inosine-3',5'-cyclic monophosphate (cIMP)

CAS Number
3545-76-4 (Free Acid) / 41092-64-2 (Sodium

Salt)

Molecular Formula C₁₀H₁₁N₄O₇P

GHS Classification Not Classified as Hazardous (OSHA HCS 2012)

Bioactivity
Purinergic signaling analog; potential PKA/PKG

activator

Stability
Stable in neutral solution; hydrolyzes in strong

acid/base

Core Directive: The Bioactive Stewardship Protocol
Expertise Insight: Do not treat cIMP merely as "trash" because it lacks a skull-and-crossbones

symbol. Cyclic nucleotides are robust signaling molecules. Pouring high concentrations down

the drain can theoretically disrupt local microbial biofilms in wastewater systems or interfere

with aquatic signaling pathways.

The Golden Rule: Segregate cIMP waste based on concentration and matrix (Solid vs. Liquid

vs. Biological Media).

Detailed Disposal Workflows
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired lyophilized powder, spilled solids, or contaminated weighing boats.

Containment: Do not sweep dust into general trash. cIMP powder is fine and can aerosolize.

Collection:

Place the container/debris into a clear, chemically resistant polyethylene bag (minimum 4

mil thickness).
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Seal with tape and place inside a secondary rigid container (e.g., fiber drum or HDPE

bucket).

Labeling: Label as "Non-Regulated Chemical Waste – cIMP Solid."

Disposal Method:High-Temperature Incineration.

Why: Incineration at >800°C ensures complete thermal decomposition of the

phosphodiester bond and purine ring, yielding benign phosphate and nitrogen oxides

(captured by scrubbers).

Protocol B: High-Concentration Stock Solutions (>1 mM)
Applicability: Unused stock solutions in water, DMSO, or buffers.

Segregation: Never mix with oxidizers or strong acids, which could cause uncontrolled

hydrolysis or exothermic reactions.

Solvent Compatibility:

Aqueous Stocks: Collect in "Aqueous Chemical Waste" carboys (Blue/White).

Organic Stocks (DMSO/Ethanol): Collect in "Organic Solvent Waste" carboys (Red/Safety

Can).

Disposal Method:Fuel Blending/Incineration.

Trustworthiness Check:[1] Do not attempt to neutralize high-concentration stocks in the

lab. The phosphate buffer capacity can make pH adjustment difficult and error-prone.

Transfer to EHS (Environmental Health & Safety) for off-site incineration.

Protocol C: Low-Concentration Biological Media (<1
mM)
Applicability: Cell culture media, supernatants, or buffers containing trace cIMP.

Deactivation (The "Kill" Step):
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Add Sodium Hypochlorite (Bleach) to a final concentration of 10% (v/v).

Mechanism: Hypochlorite oxidizes the purine ring and disrupts biological activity.

Incubation: Allow to stand for 30 minutes.

Disposal Method: sanitary sewer (Drain) with copious water flushing.

Note: Verify this specific step with your local EHS officer. Some facilities strictly prohibit

any chemical discharge. If prohibited, treat as Protocol B.

Emergency Procedures: Spills and Exposure
Spill Response Logic:

Minor Spill (<10g): Wet-wipe method.

Don PPE (Nitrile gloves, safety goggles, lab coat).[2]

Cover powder with wet paper towels to prevent aerosolization.

Wipe up and place in a chemical waste bag.

Clean surface with 70% Ethanol or mild detergent.

Major Spill (>10g): Evacuate and ventilate.

Avoid generating dust clouds (potential explosion hazard with fine organic powders).[3]

Contact EHS for specialized cleanup.

Disposal Decision Tree (Visualization)
The following diagram illustrates the logical flow for determining the correct disposal route

based on the physical state and concentration of the cIMP waste.
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Identify cIMP Waste Type

Is it Solid?

Pure Solid / Powder
(Expired or Spilled)

Yes

Liquid Solution

No

Containerize & Label
'Non-Regulated Chemical Waste'

Concentration Check

High Conc. Stock
(>1 mM or Pure Solvent)

High (>1mM)

Dilute Biological Media
(<1 mM / Cell Culture)

Trace (<1mM)

Segregate into Carboy
(Aqueous or Solvent)

Chemical Deactivation
(10% Bleach, 30 mins)

FINAL: High-Temp Incineration
(Off-Site)

FINAL: Sanitary Sewer
(If Local EHS Permits)

Click to download full resolution via product page

Figure 1: Decision matrix for cIMP waste segregation. Blue nodes indicate decision points; Red

nodes indicate chemical waste streams requiring incineration; Green nodes indicate biological

waste streams eligible for deactivation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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